Cas no 519186-54-0 (N-Carboxylate Melatonin Ethyl Ester)

• Product Name: N-Carboxylate Melatonin Ethyl Ester
• CAS No: 519186-54-0
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 1060607
• PubChem ID: 11403946
• Update Time: 2025-04-20

N-Carboxylate Melatonin Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Carboxylate Melatonin Ethyl Ester
• 3-[2-(AcetylaMino)ethyl]-5-Methoxy-1H-indole-1-carboxylic Acid Ethyl Ester
• ethyl 3-(2-acetamidoethyl)-5-methoxyindole-1-carboxylate
• AGN-PC-008FAG
• 519186-54-0
• DTXSID00464880

• Inchi： 1S/C16H20N2O4/c1-4-22-16(20)18-10-12(7-8-17-11(2)19)14-9-13(21-3)5-6-15(14)18/h5-6,9-10H,4,7-8H2,1-3H3,(H,17,19)
• InChI Key： BBGYDVCSRYZANP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2C(=O)OCC)CCNC(C)=O

Computed Properties

• Exact Mass: 304.14200
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 73.05000
• LogP: 3.17340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids